Cas no 898765-76-9 (1-(2-fluorophenyl)-2,2-dimethylbutan-1-one)

1-(2-fluorophenyl)-2,2-dimethylbutan-1-one structure
898765-76-9 structure
Product Name:1-(2-fluorophenyl)-2,2-dimethylbutan-1-one
CAS No:898765-76-9
MF:C12H15FO
MW:194.245307207108
CID:879356
PubChem ID:24724047
Update Time:2025-08-05

1-(2-fluorophenyl)-2,2-dimethylbutan-1-one Chemical and Physical Properties

Names and Identifiers

    • 1-(2-fluorophenyl)-2,2-dimethylbutan-1-one
    • 2,2-DIMETHYL-2'-FLUOROBUTYROPHENONE
    • 2,2-DIISOBUTYL-1,3-PROPANEDIOL
    • DTXSID20642446
    • AKOS006277853
    • SCHEMBL6153221
    • 898765-76-9
    • MFCD03841146
    • MDL： MFCD03841146
    • Inchi： 1S/C12H15FO/c1-4-12(2,3)11(14)9-7-5-6-8-10(9)13/h5-8H,4H2,1-3H3
    • InChI Key： PWRFZWXSNABNGM-UHFFFAOYSA-N
    • SMILES： FC1C=CC=CC=1C(C(C)(C)CC)=O

Computed Properties

  • Exact Mass: 194.11100
  • Monoisotopic Mass: 194.110693260g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 210
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 17.1Ų

Experimental Properties

  • PSA: 17.07000
  • LogP: 3.44460

1-(2-fluorophenyl)-2,2-dimethylbutan-1-one Customs Data

  • HS CODE：2914700090
  • Customs Data：

    China Customs Code:

    2914700090

    Overview:

    2914700090 Halogenation of other ketones and quinones\Sulfonated derivative(Including nitrated and nitrosative derivatives). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Acetone declared packaging

    Summary:

    HS: 2914700090 halogenated, sulphonated, nitrated or nitrosated derivatives of ketones and quinones, whether or not with other oxygen function Tax rebate rate:9.0% Supervision conditions:none VAT:17.0% MFN tariff:5.5% General tariff:30.0%

1-(2-fluorophenyl)-2,2-dimethylbutan-1-one Pricemore >>

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